Cas no 864917-41-9 (N-(4-acetylphenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide)

• Product Name: N-(4-acetylphenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide
• CAS No: 864917-41-9
• MF: C₁₉H₁₇N₃O₂S₂
• MW: 383.487181425095
• CID: 5914502
• PubChem ID: 4141808
• Update Time: 2025-10-28

N-(4-acetylphenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetylphenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide
• SR-01000101489
• AKOS024597674
• N-(4-acetylphenyl)-2-((3-(p-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide
• 864917-41-9
• SR-01000101489-1
• F0698-0140
• N-(4-acetylphenyl)-2-[[3-(4-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]acetamide
• N-(4-acetylphenyl)-2-{[3-(4-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}acetamide
• Acetamide, N-(4-acetylphenyl)-2-[[3-(4-methylphenyl)-1,2,4-thiadiazol-5-yl]thio]-

• Inchi： 1S/C19H17N3O2S2/c1-12-3-5-15(6-4-12)18-21-19(26-22-18)25-11-17(24)20-16-9-7-14(8-10-16)13(2)23/h3-10H,11H2,1-2H3,(H,20,24)
• InChI Key： RUJPBNTVXILFMU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(C)=O)C=C1)(=O)CSC1SN=C(C2=CC=C(C)C=C2)N=1

Computed Properties

• Exact Mass: 383.07621914g/mol
• Monoisotopic Mass: 383.07621914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• pka: 12.26±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(4-acetylphenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide

Recent Advances in the Study of N-(4-acetylphenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide (CAS: 864917-41-9)

The compound N-(4-acetylphenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide (CAS: 864917-41-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the synthetic pathways for 864917-41-9, emphasizing its efficient production through multi-step organic reactions involving thiadiazole derivatives and acetamide linkages. The compound's structural uniqueness, characterized by the presence of a 1,2,4-thiadiazole ring and an acetylphenyl group, has been identified as a key factor in its biological activity. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's purity and structural integrity.

In vitro and in vivo studies have demonstrated that 864917-41-9 exhibits promising pharmacological properties, particularly in the context of anti-inflammatory and anticancer activities. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that the compound significantly inhibits the proliferation of certain cancer cell lines by targeting specific signaling pathways, such as the PI3K/Akt/mTOR axis. Additionally, its anti-inflammatory effects have been linked to the modulation of NF-κB and COX-2 expression.

Further investigations into the compound's mechanism of action have revealed its ability to interact with various protein targets, including kinases and transcription factors. Molecular docking studies suggest that the thiadiazole and acetamide moieties play a critical role in these interactions, facilitating binding to active sites and allosteric pockets. These findings underscore the compound's potential as a lead candidate for the development of novel therapeutics.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties, such as solubility and bioavailability. Recent efforts have focused on structural modifications to enhance its drug-like characteristics while preserving its biological efficacy. For example, researchers have explored the introduction of hydrophilic groups to improve aqueous solubility without compromising target binding affinity.

In conclusion, N-(4-acetylphenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide (864917-41-9) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted biological activities and unique structural features position it as a valuable candidate for further development. Future studies should aim to elucidate its detailed mechanism of action, optimize its pharmacological profile, and explore its therapeutic potential in preclinical models.